Cas no 1246814-95-8 (4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3)

• Product Name: 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3
• CAS No: 1246814-95-8
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 4552392
• Update Time: 2025-06-14

4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 Chemical and Physical Properties

Names and Identifiers

• 4-[(4,6-Dihydroxy-2-pyrimidinyl)amino]benzonitrile-13C3
• 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3

• Inchi： 1S/C11H8N4O2/c12-6-7-1-3-8(4-2-7)13-11-14-9(16)5-10(17)15-11/h1-5H,(H3,13,14,15,16,17)
• InChI Key： HJFLUKUOXWTIBQ-UHFFFAOYSA-N
• SMILES： n1c(Nc2ccc(C#N)cc2)nc(O)cc1O

Additional information on 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3

Comprehensive Analysis of 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 (CAS No. 1246814-95-8)

4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 is a stable isotope-labeled compound widely used in pharmaceutical research, metabolomics, and analytical chemistry. With the CAS registry number 1246814-95-8, this 13C3-labeled derivative of 4-(4,6-dihydroxy-2-pyrimidinyl)aminobenzonitrile plays a critical role in quantitative mass spectrometry and tracer studies. Its unique carbon-13 enrichment enhances detection sensitivity, making it invaluable for drug metabolism and biomarker discovery.

The growing demand for isotope-labeled compounds in precision medicine and life sciences has placed 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 at the forefront of research. Scientists frequently search for "13C-labeled standards for LC-MS" or "stable isotope applications in drug development," reflecting its relevance in modern laboratories. This compound’s high purity and structural specificity ensure accurate results in kinetic studies and metabolic pathway analysis.

One of the key advantages of 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 lies in its compatibility with advanced techniques like nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Researchers investigating "NMR tracer methods" or "HRMS quantitative analysis" often leverage this compound due to its distinct isotopic signature. Additionally, its thermal stability and solubility in common organic solvents simplify experimental workflows.

In the context of personalized therapeutics, 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 supports studies on enzyme kinetics and protein-ligand interactions. Its pyrimidine-based structure mimics bioactive molecules, making it a preferred reference for inhibitor screening. Trending queries such as "isotopic labeling for proteomics" and "13C3-benefits in pharmacokinetics" highlight its interdisciplinary applications.

From a synthetic chemistry perspective, the incorporation of 13C atoms into 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile requires meticulous precursor selection and catalysis optimization. This aligns with industry searches for "synthesis of carbon-labeled heterocycles" and "isotope-enriched intermediates." The compound’s nitrile functional group further expands its utility in click chemistry and bioconjugation strategies.

Environmental and green chemistry trends also influence the adoption of 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3. As labs prioritize "sustainable isotopic labeling," this compound’s low toxicity and minimal waste generation during synthesis resonate with eco-conscious methodologies. Its role in deuterium-free alternatives further addresses regulatory preferences.

In summary, 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile-13C3 (CAS 1246814-95-8) exemplifies the convergence of isotope science and biomedical innovation. Its versatility in analytical assays, combined with rising interest in "labeled compound stability" and "tracer-based diagnostics," ensures its prominence in cutting-edge research. Future developments may explore its integration with AI-driven drug design and multi-omics platforms.